Cas no 87694-31-3 (3-Thiophenecarboxylic acid, 4-(2-carboxyphenyl)-2-phenyl-)

• Product Name: 3-Thiophenecarboxylic acid, 4-(2-carboxyphenyl)-2-phenyl-
• CAS No: 87694-31-3
• MF: C₁₈H₁₂O₄S
• MW: 324.350483894348
• CID: 653445
• PubChem ID: 13113382
• Update Time: 2025-04-19

3-Thiophenecarboxylic acid, 4-(2-carboxyphenyl)-2-phenyl- Chemical and Physical Properties

Names and Identifiers

• 3-Thiophenecarboxylic acid, 4-(2-carboxyphenyl)-2-phenyl-
• 4-(2-carboxyphenyl)-2-phenylthiophene-3-carboxylic acid
• DTXSID40518795
• 87694-31-3

• Inchi： 1S/C18H12O4S/c19-17(20)13-9-5-4-8-12(13)14-10-23-16(15(14)18(21)22)11-6-2-1-3-7-11/h1-10H,(H,19,20)(H,21,22)
• InChI Key： CPYDFFMUNJNKQL-UHFFFAOYSA-N
• SMILES： S1C=C(C2C=CC=CC=2C(=O)O)C(C(=O)O)=C1C1C=CC=CC=1

Computed Properties

• Exact Mass: 324.04563003g/mol
• Monoisotopic Mass: 324.04563003g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 446
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 103Ų